Cas no 39130-85-3 (3,3,3-trifluoro-1-iodoprop-1-yne)

3,3,3-trifluoro-1-iodoprop-1-yne structure

39130-85-3 structure

Product Name:3,3,3-trifluoro-1-iodoprop-1-yne

CAS No:39130-85-3

MF:C₃F₃I

MW:219.931783676147

CID:1497685

PubChem ID:142340

Update Time:2025-04-21

3,3,3-trifluoro-1-iodoprop-1-yne Chemical and Physical Properties

Names and Identifiers

- 3,3,3-trifluoro-1-iodoprop-1-yne
- 1-Propyne, 3,3,3-trifluoro-1-iodo-
- 3,3,3-trifluoro-1-iodo-1-Propyne
- SCHEMBL16160801
- 39130-85-3
- 1-iodoperfluoropropyne
- VMCRDCDQTZUCQZ-UHFFFAOYSA-N
- DTXSID90959937
- MWJMEFNTZYHQKL-UHFFFAOYSA-N
- Inchi： 1S/C3F3I/c4-3(5,6)1-2-7
- InChI Key： VMCRDCDQTZUCQZ-UHFFFAOYSA-N
- SMILES： IC#CC(F)(F)F

Computed Properties

Exact Mass: 219.8992
Monoisotopic Mass: 219.89968g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 111
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

3,3,3-trifluoro-1-iodoprop-1-yne Production Method

Production Method 1

423-39-2

663152-72-5

39130-85-3

355-25-9

Reaction Conditions

1.1R:XeF2, S:460-73-1, 6 h, 36-41°C; overnight, 20°C
2.1S:460-73-1, S:CH2Cl2, 1 h, -55°C
3.1S:THF, 14 h, -65°C

Reference

: A widely applicable synthetic approach to alk-1-yn-1-yl(polyfluoroorganyl)odonium salts [(RC≡C)(R')I][BF4]

By Frohn, Hermann-Josef and Bardin, Vadim V., Zeitschrift fuer Anorganische und Allgemeine Chemie, 2008, 634(1), 82-86

3,3,3-trifluoro-1-iodoprop-1-yne Raw materials

3,3,3-trifluoro-1-iodoprop-1-yne Preparation Products

3,3,3-trifluoro-1-iodoprop-1-yne Related Literature

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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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